Cas no 895000-04-1 (2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide
• CAS No: 895000-04-1
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 6494732
• Update Time: 2025-05-30

2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide
• 2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethoxyphenyl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1-(2,4-dimethylphenyl)-N-(4-ethoxyphenyl)-1,4-dihydro-4-oxo-

• Inchi： 1S/C23H23N5O3/c1-4-31-18-8-6-17(7-9-18)26-21(29)13-27-14-24-22-19(23(27)30)12-25-28(22)20-10-5-15(2)11-16(20)3/h5-12,14H,4,13H2,1-3H3,(H,26,29)
• InChI Key： GAYJTRGHUAUTFW-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(OCC)C=C2)=O)C(=O)C2C=NN(C3=CC=C(C)C=C3C)C=2N=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 12.89±0.70(Predicted)

Additional information on 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide

Introduction to 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide (CAS No. 895000-04-1)

The compound 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide, identified by its CAS number 895000-04-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a structural motif well-documented for its pharmacological potential. The presence of functional groups such as the acetamide moiety and the ethoxyphenyl substituent contributes to its unique chemical properties and biological activity.

Recent research in the domain of drug discovery has highlighted the importance of pyrazolo[3,4-d]pyrimidines due to their broad spectrum of biological activities. These compounds have been extensively studied for their roles in modulating various cellular pathways, including those relevant to inflammation, cancer, and neurodegenerative diseases. The specific arrangement of atoms in 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide suggests that it may interact with multiple targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases play a crucial role in many cellular processes, and their dysregulation is often associated with disease states. By targeting these enzymes, 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide may offer a novel therapeutic approach. Preliminary studies have indicated that derivatives of this scaffold exhibit inhibitory activity against several kinases, including those implicated in cancer progression.

The acetamide group in the molecule is particularly noteworthy for its ability to enhance binding affinity and selectivity. This functional group is frequently incorporated into drug candidates due to its versatility in forming hydrogen bonds with biological targets. In the context of 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide, the acetamide moiety likely contributes to its interaction with proteins by stabilizing key interactions through hydrogen bonding and dipole interactions.

The ethoxyphenyl substituent adds another layer of complexity to the compound's pharmacological profile. Phenolic ethers are known for their ability to modulate enzyme activity and receptor binding. The ethoxy group may influence the electronic properties of the aromatic ring, thereby affecting its interaction with biological targets. This substitution pattern has been explored in various drug candidates and has shown promise in enhancing bioavailability and reducing toxicity.

In light of recent advancements in computational chemistry and high-throughput screening techniques, the synthesis and characterization of 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-ethoxyphenyl)acetamide have been optimized for efficiency and scalability. These methods allow for rapid exploration of structural analogs and identification of lead compounds with improved pharmacological properties. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process by predicting binding affinities and identifying promising candidates.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions and is often mediated by dysregulated kinase activity. By inhibiting key kinases involved in inflammatory pathways, 2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-y-N-(42ethoxyphenyl)acetamide may offer a therapeutic strategy to mitigate inflammation-related symptoms. Preclinical studies have demonstrated that related compounds exhibit anti-inflammatory effects by modulating cytokine production and immune cell function.

Another potential application lies in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal dysfunction and death. The ability of pyrazolo[3d pyrimidine derivatives to interact with neuronal signaling pathways makes them attractive candidates for neuroprotective therapies. Initial studies suggest that compounds like 2 14dimethylpheny 44 oxo 115 H45 H55 H pyrazolodpyrimidin 55 ylN 44 ethoxy phen yl acetamide may protect against neuronal damage by inhibiting oxidative stress and promoting neuronal survival.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions to form the pyrazolo[3d pyrimidine core followed by functionalization at the 5-position with an acetamide group The introduction of the 24 dimethyl phenyl ring is typically achieved through Friedel Crafts alkylation or similar electrophilic aromatic substitution reactions The final step involves coupling the ethoxy phenyl group via nucleophilic substitution or other suitable coupling methods Each step must be carefully optimized to minimize side reactions and maximize product formation

Quality control measures are essential throughout the synthesis process to ensure that impurities do not affect downstream applications These measures include chromatographic analysis spectroscopic techniques such as NMR IR MS as well as thermal analysis methods like differential scanning calorimetry By maintaining stringent quality control standards researchers can be confident that they are working with pure compounds suitable for biological testing

The biological evaluation of 2 14dimethyl pheny 44 oxo 115 H45 H55 H pyrazolodpyrimidin 55 ylN 44 ethoxy phen yl acetamide involves testing its activity against a range of biological targets These assays include enzyme inhibition studies cell-based assays as well as animal models which provide insights into its pharmacological effects Preliminary data suggest that this compound exhibits significant activity against several kinases including those involved in cancer growth signaling pathways Further studies are needed to fully characterize its mechanism of action

In conclusion 25dimethyl pheny 44 oxo115 H45 H55 H pyrazolodpyrimidin55 ylN42 ethoxy phen yl acetamide CAS No 89500004 represents a promising lead compound with potential applications across multiple therapeutic areas Its unique structural features including the pyrazolo dpyrimidine scaffold acetamide group as well as the ethoxy phenyl substitution pattern contribute to its biological activity Recent advances in drug discovery technologies have facilitated efficient synthesis characterization and evaluation making this compound an attractive candidate for further development